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  4. Ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 512811-75-5
VCID: VC0455156
InChI: InChI=1S/C26H31N5O3S/c1-8-30-17(5)20(15(3)28-30)14-21-24(32)31-23(18-10-12-19(13-11-18)29(6)7)22(25(33)34-9-2)16(4)27-26(31)35-21/h10-14,23H,8-9H2,1-7H3/b21-14+
SMILES: CCN1C(=C(C(=N1)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)N(C)C)C
Molecular Formula: C26H31N5O3S
Molecular Weight: 493.6g/mol

Ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 512811-75-5

Main Products

VCID: VC0455156

Molecular Formula: C26H31N5O3S

Molecular Weight: 493.6g/mol

Ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 512811-75-5

CAS No. 512811-75-5
Product Name Ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C26H31N5O3S
Molecular Weight 493.6g/mol
IUPAC Name ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C26H31N5O3S/c1-8-30-17(5)20(15(3)28-30)14-21-24(32)31-23(18-10-12-19(13-11-18)29(6)7)22(25(33)34-9-2)16(4)27-26(31)35-21/h10-14,23H,8-9H2,1-7H3/b21-14+
Standard InChIKey YMFZCZGUBKJPEX-KGENOOAVSA-N
Isomeric SMILES CCN1C(=C(C(=N1)C)/C=C/2\C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)N(C)C)C
SMILES CCN1C(=C(C(=N1)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)N(C)C)C
Canonical SMILES CCN1C(=C(C(=N1)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)N(C)C)C
PubChem Compound 11838310
Last Modified Nov 11 2021
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